Cas no 674-76-0 (2-Pentene, 4-methyl-,(2E)-)

• Product name: 2-Pentene, 4-methyl-,(2E)-
• CAS No: 674-76-0
• MF: C₆H₁₂
• MW: 84.15948
• MDL: MFCD00065138
• CID: 503238
• PubChem ID: 87572456

2-Pentene, 4-methyl-,(2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentene, 4-methyl-,(2E)-
• trans-4-Methyl-2-pentene
• 2-PENTENE, 4-METHYL-, TRANS-
• Q27283426
• 4-Methyl-2-pentene, (2E)-
• 1,1-Dimethyl-2-butene
• NSC 73914
• trans-4-Methyl-2-pentene, technical, >=90% (GC)
• 4-Methylpentene-2, trans-
• LGAQJENWWYGFSN-SNAWJCMRSA-N
• TRANS-2-METHYL-3-PENTENE
• 4-Methyl-2-pentene(c,t)
• 2-Pentene, 4-methyl-
• 4-Methyl-trans-2-pentene
• M0394
• (E)-4-Methyl-2-pentene
• NSC73914
• 4-METHYL-2-PENTENE
• (2E)-4-Methyl-2-pentene
• 2-Methyl-3-pentene
• DTXSID101015956
• NS00079779
• trans-4-methylpentene-2
• 4-Methyl-2-pentene, trans-
• LGAQJENWWYGFSN-UHFFFAOYSA-N
• 2-Pentene, 4-methyl-, (E)-
• EINECS 224-721-7
• (E)-4-Methylpent-2-ene
• 2-Pentene, 4-methyl-, (2E)-
• M38LU0DQ4J
• 4-Methyl-2-pentene, (E)-
• (2E)-4-methylpent-2-ene
• NSC 19873
• 4-Methyl-2-pentene,c&t
• (E)-(CH3)2CHCH=CHCH3
• UNII-M38LU0DQ4J
• AKOS025295620
• MFCD00065138
• (2E)-4-Methyl-2-pentene #
• EINECS 211-616-6
• 674-76-0
• NSC-73914

• MDL： MFCD00065138
• Inchi： InChI=1S/C6H12/c1-4-5-6(2)3/h4-6H,1-3H3/b5-4+
• InChI Key： LGAQJENWWYGFSN-SNAWJCMRSA-N
• SMILES： C/C=C/C(C)C

Computed Properties

• Exact Mass: 84.09390
• Monoisotopic Mass: 84.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 42
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined.
• Density: 0.686 g/mL at 20 °C(lit.)
• Melting Point: -140.8°C
• Boiling Point: 58°C
• Flash Point: Fahrenheit: -16.6 ° f
  Celsius: -27 ° c
  
• Refractive Index: n20/D 1.392
• PSA: 0.00000
• LogP: 2.21850
• Solubility: Not determined.
• Vapor Pressure: 214.9±0.0 mmHg at 25°C

2-Pentene, 4-methyl-,(2E)- Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38-65
• Safety Instruction： S16; S26; S36; S62
• FLUKA BRAND F CODES：9-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R65; R11
• PackingGroup：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Pentene, 4-methyl-,(2E)-

Recent Advances in the Study of 2-Pentene, 4-methyl-,(2E)- (CAS: 674-76-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Pentene, 4-methyl-,(2E)-, with the CAS number 674-76-0, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This unsaturated hydrocarbon, characterized by its specific double bond configuration, has been the subject of various studies due to its potential applications in drug synthesis, material science, and biochemical pathways. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications.

Recent studies have focused on the synthesis and characterization of 2-Pentene, 4-methyl-,(2E)-, emphasizing its role as a key intermediate in the production of more complex molecules. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated its utility in the stereoselective synthesis of bioactive compounds, leveraging its (2E)-configuration to achieve high yields and purity. The study also highlighted the compound's stability under various reaction conditions, making it a versatile candidate for industrial-scale applications.

In the realm of pharmaceutical research, 2-Pentene, 4-methyl-,(2E)- has been investigated for its potential as a precursor in the development of novel therapeutics. A recent preprint on bioRxiv detailed its incorporation into a new class of enzyme inhibitors, where its structural features were found to enhance binding affinity and selectivity. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting promising avenues for further drug development.

Beyond its synthetic utility, the biological activities of 2-Pentene, 4-methyl-,(2E)- have also been explored. A 2024 paper in Chemical Biology & Drug Design reported its interaction with specific cellular receptors, implicating it in modulating inflammatory pathways. These findings open up potential applications in treating inflammatory diseases, although further in vivo studies are required to confirm its efficacy and safety.

In conclusion, the compound 2-Pentene, 4-methyl-,(2E)- (CAS: 674-76-0) continues to be a valuable subject of research in chemical biology and pharmaceutical sciences. Its unique chemical properties and biological activities make it a promising candidate for various applications, from drug synthesis to therapeutic development. Future research should focus on optimizing its synthesis, exploring its full biological potential, and addressing any challenges related to scalability and safety.